Cas no 379726-20-2 (2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid)
2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
- [1,1'-Biphenyl]-4-acetic acid, α-[(3,4,5-trimethoxyphenyl)methylene]-
- (Z)-2-(4-phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
- Z56827220
- 2-{[1,1'-BIPHENYL]-4-YL}-3-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENOIC ACID
- 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
-
- Inchi: 1S/C24H22O5/c1-27-21-14-16(15-22(28-2)23(21)29-3)13-20(24(25)26)19-11-9-18(10-12-19)17-7-5-4-6-8-17/h4-15H,1-3H3,(H,25,26)/b20-13-
- InChI Key: BGBZINXZBCPRCI-MOSHPQCFSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)/C=C(\C(=O)O)/C1C=CC(=CC=1)C1C=CC=CC=1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 532
- XLogP3: 5
- Topological Polar Surface Area: 65
2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288767-50mg |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 50mg |
¥1497.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288767-100mg |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 100mg |
¥1663.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288767-250mg |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 250mg |
¥2484.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288767-500mg |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 500mg |
¥3775.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288767-1g |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 1g |
¥6912.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288767-2.5g |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 2.5g |
¥13575.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288767-5g |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 5g |
¥16044.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288767-10g |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 10g |
¥23776.00 | 2024-05-16 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00971226-5g |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 5g |
¥4235.0 | 2024-04-18 | |
| Ambeed | A1006940-5g |
2-(4-Phenylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid |
379726-20-2 | 95% | 5g |
$651.0 | 2024-04-19 |
2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
Recent Advances in the Study of 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid (CAS: 379726-20-2)
The compound 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid (CAS: 379726-20-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.
Recent studies have highlighted the compound's role as a potent inhibitor of tubulin polymerization, a critical process in cell division. By disrupting microtubule dynamics, 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid exhibits strong antiproliferative effects against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Structural-activity relationship (SAR) analyses have further elucidated the importance of the trimethoxy phenyl group in enhancing binding affinity to the colchicine site of tubulin.
In addition to its anticancer potential, this compound has shown promising anti-inflammatory and anti-angiogenic properties. Preclinical studies using animal models of rheumatoid arthritis and solid tumors have demonstrated significant reductions in inflammatory markers and tumor vascularization, respectively. These findings suggest a multifaceted therapeutic profile that could be leveraged for the treatment of complex diseases.
Recent advancements in synthetic methodologies have also improved the scalability and yield of 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid. Novel catalytic systems and green chemistry approaches have been employed to optimize the condensation and coupling reactions involved in its synthesis, addressing previous challenges related to stereoselectivity and purity.
Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index.
In conclusion, 2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid represents a compelling candidate for further development in oncology and inflammatory diseases. Its unique mechanism of action and broad-spectrum activity underscore the need for continued investigation into its clinical potential. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in combination therapies.
379726-20-2 (2-{1,1'-biphenyl-4-yl}-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid) Related Products
- 60145-05-3(2-Butenoic acid, 2-methyl-3-(3,4,5-trimethoxyphenyl)-, (E)-)
- 87751-80-2(2-naphthyl-3-(3,4-dimethoxy)phenylpropenoic acid)
- 388566-86-7((2E)-3-(3-hydroxy-4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)prop-2-enoic acid)
- 738-25-0( )
- 7401-77-6(3-(4-acetyloxyphenyl)-2-(3,4-dimethoxyphenyl)prop-2-enoic Acid)
- 87751-73-3(3-(3-Ethoxy-4-hydroxyphenyl)-2-phenylprop-2-enoic Acid)
- 869497-71-2((e)-2-(3-hydroxy-4-methoxy-phenyl)-3-(3,4,5-trimethoxyphenyl)prop -2-enoic Acid)
- 94534-11-9(Benzeneacetic acid,3-methoxy-a-[(3-methoxyphenyl)methylene]-, (aE)-)
- 60145-04-2(2-Butenoic acid, 2-methyl-3-(3,4,5-trimethoxyphenyl)-, (Z)-)
- 1266332-91-5(2,3-bis(3,4-dimethoxyphenyl)acrylic acid)